Ethyl 6-(2-chloro-3-pyridyl)-6-oxohexanoate

• IUPAC Name: ethyl 6-(2-chloropyridin-3-yl)-6-oxohexanoate
• InChI: InChI=1S/C13H16ClNO3/c1-2-18-12(17)8-4-3-7-11(16)10-6-5-9-15-13(10)14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: BPHICZTWHFSTKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCC(=O)C1=C(N=CC=C1)Cl
• Molecular Formula: C13H16ClNO3
• DSSTOX Substance ID: DTXSID60641796
• Molecular Weight: 269.72 g/mol
• CAS RN: 890100-57-9

Description

Ethyl 6-(2-chloro-3-pyridyl)-6-oxohexanoate, commonly referred to as 6-CPH, is a synthetic derivative of the natural product pyridoxal. It is a versatile compound that has been used in a variety of scientific applications, including biochemical and physiological research.

Scientific Research Applications

• Synthesis of Alpha-Lipoic Acid
  Ethyl 6-chloro-3-oxohexanoate, a related compound, is used in the synthesis of (R)-(+)-α-lipoic acid, which is a cofactor in biochemical decarboxylation of α-keto acids. This process involves the reduction of alkyl 6-chloro-3-oxohexanoates using bakers' yeast (Gopalan & Jacobs, 1990).

• Herbicidal Properties
  Ethyl 2(R)-[4-[[3-chloro-5-(difluoromethoxy)-2-pyridyl]oxy]phenoxy]propanoate, a compound structurally similar to Ethyl 6-(2-chloro-3-pyridyl)-6-oxohexanoate, demonstrates selective postemergent herbicidal properties. Its synthesis and herbicidal efficacy are compared with known herbicides (Bauer et al., 1990).

• Pharmacological Applications
  Various ethyl esters of 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids, including those with pyridyl groups, have been synthesized and tested for pharmacological activities such as positive inotropic, antiinflammatory, analgesic, and hypotensive effects (Mosti et al., 1994).

• Chemical Synthesis and Drug Development
  Ethyl 6-chloro-5-cyano-2-methylnicotinate, a related compound, has been used in the development of AZD1283, a P2Y12 receptor antagonist. This compound was synthesized for supporting preclinical and clinical studies (Andersen et al., 2013).

• Synthesis of Biotin
  A related compound, 6-(5-methyl-2-oxo-4-imidazolin-4-yl)-6-oxohexanoic acid ethyl ester, was used in a novel synthesis of biotin (vitamin H). This involved regioselective chlorination and synthesis of key compounds in biotin production (Zav’yalov et al., 2006).